Cas no 132032-04-3 (Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI))

• Product name: Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI)
• CAS No: 132032-04-3
• MF: C₆₀H₇₅N₁₁O₁₈S
• MW: 1270.36541390419
• CID: 160926
• PubChem ID: 16132233

Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI) Chemical and Physical Properties

Names and Identifiers

• Caerulein,1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine- (9CI)
• cholecystokinin (25-33), Tyr(25)-Nle(28,31)-
• 25-Tyr-28,31-nle-cholecystokinin (25-33)
• Caerulein, 1-de(5-oxo-L-proline)-2-D-tyrosine-5-L-norleucine-8-L-norleucine-
• Cck (25-33), tyr(25)-nle(28,31)-
• Cholecystokinin (25-33), tyrosyl(28)-norleucine(28,31)-
• 132032-04-3
• (3S)-3-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-carboxypropanoyl]amino]-3-(4-sulfooxyphenyl)propanoyl]amino]hexanoyl]amino]acetyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]hexanoyl]amino]-4-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-4-oxobutanoic acid
• DTXSID10157317

• Inchi： InChI=1S/C60H75N11O18S/c1-3-5-15-43(66-57(82)46(28-36-20-24-39(25-21-36)89-90(86,87)88)70-60(85)48(30-51(74)75)69-54(79)41(61)26-35-18-22-38(72)23-19-35)55(80)64-33-50(73)65-47(29-37-32-63-42-17-11-10-14-40(37)42)58(83)67-44(16-6-4-2)56(81)71-49(31-52(76)77)59(84)68-45(53(62)78)27-34-12-8-7-9-13-34/h7-14,17-25,32,41,43-49,63,72H,3-6,15-16,26-31,33,61H2,1-2H3,(H2,62,78)(H,64,80)(H,65,73)(H,66,82)(H,67,83)(H,68,84)(H,69,79)(H,70,85)(H,71,81)(H,74,75)(H,76,77)(H,86,87,88)/t41-,43+,44+,45+,46+,47+,48+,49+/m1/s1
• InChI Key： JCAIPWWBLRVCAU-ZRJFNEKDSA-N
• SMILES： CCCC[C@H](NC([C@@H](NC([C@@H](NC([C@@H](CC1C=CC(O)=CC=1)N)=O)CC(=O)O)=O)CC1C=CC(OS(=O)(O)=O)=CC=1)=O)C(NCC(N[C@@H](CC1=CNC2=CC=CC=C12)C(N[C@H](C(N[C@H](C(N[C@@H](CC1C=CC=CC=1)C(=O)N)=O)CC(=O)O)=O)CCCC)=O)=O)=O

Computed Properties

• Exact Mass: 1268.49382
• Monoisotopic Mass: 1269.50122576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 90
• Rotatable Bond Count: 37
• Complexity: 2540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 485Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 473.23